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Compound of Interest

Compound Name: Boc-NH-C4-acid
CAS No.: 27219-07-4
Cat. No.: B558653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Boc-NH-C4-acid, a key building block in contemporary chemical biology and drug
discovery.

Chemical Identity and Structure

Boc-NH-C4-acid is the common shorthand for 4-(tert-butoxycarbonylamino)butanoic acid. It is
a derivative of 4-aminobutyric acid (GABA), a neurotransmitter, where the primary amine is
protected by a tert-butoxycarbonyl (Boc) group.[1][2][3] This protecting group strategy is
fundamental in peptide synthesis and the construction of more complex molecules, preventing
the amine from participating in unwanted side reactions.

The structure consists of a four-carbon carboxylic acid backbone (butanoic acid) with a Boc-
protected amine at the C4 position.[4][5]

Molecular Structure:

Caption: Chemical structure of Boc-NH-C4-acid.
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Physicochemical Properties

The key quantitative data for Boc-NH-C4-acid are summarized in the table below, providing a

quick reference for experimental planning.

Property Value Citations
4-[(2-methylpropan-2-

IUPAC Name yl)oxycarbonylamino]butanoic [5]
acid
N-Boc-4-aminobutyric Acid, 4-

Synonyms (Boc-amino)butyric Acid, Boc- [1112][3][6]

GABA-OH

Molecular Formula CoH17NOa4 [31[5]

Molecular Weight 203.24 g/mol [2][5]
White to almost white powder

Appearance [1][2][3]
or crystals

Melting Point 56.0 - 60.0 °C [2]
CC(C)

SMILES [3][5]
(C)OC(=0O)NCCCC(=0)0O
HIDJWBGOQFTDLU-

InChl Key [3][5]
UHFFFAOYSA-N

CAS Number 57294-38-9 [1][2]

Applications in Research and Development

Boc-NH-C4-acid is a versatile bifunctional molecule with significant applications in several

areas of drug discovery and chemical biology.

o PROTAC Linkers: It serves as a foundational alkyl linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACS).[7][8] The carboxylic acid provides a handle for conjugation

to a ligand for an E3 ubiquitin ligase, while the Boc-protected amine can be deprotected to

attach a ligand for the target protein.
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o Peptide Synthesis: As a protected amino acid derivative, it is used to incorporate a flexible
four-carbon spacer into peptide chains, influencing their conformation and biological activity.

[9]

The logical workflow for its use in PROTAC synthesis is illustrated below.

Ester/Amide Coupling
(E3 Ligase Ligand)

Target Ligand-C4-acid

Boc-NH-C4-acid [— Final PROTAC Molecule

Click to download full resolution via product page

Caption: Workflow for PROTAC synthesis using Boc-NH-C4-acid.

Experimental Protocols

Synthesis of Boc-NH-C4-acid from 4-Aminobutyric Acid

This protocol describes a standard procedure for the N-tert-butoxycarbonylation of 4-
aminobutyric acid (GABA).

Materials:

4-Aminobutyric acid

» Di-tert-butyl dicarbonate (Bocz0)

e Sodium hydroxide (NaOH)

e Dioxane

o Water (deionized)

 Hydrochloric acid (HCI), 1M

o Ethyl acetate

e Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

o Dissolution: In a round-bottom flask, dissolve 4-aminobutyric acid (1.0 equivalent) in a 1:1
mixture of dioxane and 1M aqueous sodium hydroxide solution. Stir the mixture at room
temperature until all solids have dissolved.

e Cooling: Cool the reaction mixture to 0 °C using an ice bath.

o Addition of Boc20: Add di-tert-butyl dicarbonate (1.1 equivalents) to the cooled solution
portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir overnight
(approximately 12-16 hours).

o Work-up:

o

Concentrate the reaction mixture under reduced pressure to remove the dioxane.

[e]

Wash the remaining aqueous solution with ethyl acetate (2x) to remove any unreacted
Boc20 and other organic impurities.

[e]

Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 with 1M HCI. A white
precipitate should form.

[e]

Extract the product from the acidified aqueous layer with ethyl acetate (3x).
e Drying and Isolation:

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.
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« Purification (if necessary): The product can be further purified by recrystallization from a
suitable solvent system, such as ethyl acetate/hexanes, to yield Boc-NH-C4-acid as a white
solid.

This experimental workflow is depicted in the following diagram.
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Reaction Setup

1. Dissolve GABA
in Dioxane/NaOH(aq)

:

2. Cool to 0 °C

:

3. Add Boc20

:

4. Stir Overnight at RT

Work-up $z Isolation

5. Remove Dioxane

:

6. Wash with EtOACc

:

7. Acidify with HCI1

:

8. Extract with EtOACc

:

9. Dry & Concentrate

Boc-NH-C4-acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Boc-NH-C4-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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